Ethyl 4-((3-chlorobenzyl)oxy)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[(3-chlorophenyl)methoxy]-1-(2-methylphenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C21H19ClN2O4/c1-3-27-21(26)20-18(28-13-15-8-6-9-16(22)11-15)12-19(25)24(23-20)17-10-5-4-7-14(17)2/h4-12H,3,13H2,1-2H3
• InChI Key: BLIRSJODKQLCSH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC2=CC(=CC=C2)Cl)C3=CC=CC=C3C
• Molecular Formula: C21H19ClN2O4
• Molecular Weight: 398.8 g/mol

Description

The compound of interest, ethyl 4-((3-chlorobenzyl)oxy)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate, is a chemical entity that appears to be related to a class of compounds that have been synthesized and studied for various properties and activities. While the specific compound is not directly mentioned in the provided papers, the research on related compounds can offer insights into the potential synthesis, molecular structure, and properties of the compound .

Synthesis Analysis

The synthesis of related compounds often involves multi-component reactions, as seen in the synthesis of ethyl 6-amino-4-aryl-5-cyano-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylates, which were obtained through a four-component reaction involving the sodium salt of diethyloxaloacetate, an aromatic aldehyde, hydrazine hydrate, and malononitrile . Similarly, the synthesis of ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate was achieved by a Knoevenagel condensation reaction . These methods suggest that the compound of interest could potentially be synthesized through similar multi-component reactions or condensation reactions, utilizing appropriate starting materials and catalysts.

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated using various spectroscopic techniques and confirmed by X-ray diffraction studies. For instance, the structure of ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate was determined by spectral studies and X-ray diffraction, revealing that it crystallizes in the monoclinic crystal system . This indicates that the compound of interest may also have a well-defined crystalline structure, which could be studied using similar analytical methods to determine its molecular conformation and crystal system.

Chemical Reactions Analysis

The related compounds have been shown to undergo various chemical reactions. For example, ethyl 1-(4-chlorophenyl)-2-methyl-4-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate reacted with different hydrazines to form a variety of derivatives . This suggests that the compound of interest may also be reactive towards nucleophiles such as hydrazines, potentially leading to the formation of new derivatives with different chemical and biological properties.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds have been studied, including their antimicrobial and antioxidant activities. The synthesized compound ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate was evaluated in vitro for these properties . This implies that the compound of interest could also possess similar properties, which could be investigated through in vitro assays to determine its potential applications in pharmaceuticals or as a functional material.